![molecular formula C23H23NO3 B214655 1-allyl-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]-1,3-dihydro-2H-indol-2-one](/img/structure/B214655.png)
1-allyl-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]-1,3-dihydro-2H-indol-2-one
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Overview
Description
1-allyl-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.
Mechanism of Action
The mechanism of action of 1-allyl-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]-1,3-dihydro-2H-indol-2-one has been studied in detail. It has been found to inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and proliferation. It also exhibits antiviral and antibacterial properties by inhibiting the replication of the virus and bacteria.
Biochemical and Physiological Effects:
This compound has been found to induce apoptosis in cancer cells, which is a process of programmed cell death. It also exhibits anti-inflammatory and antioxidant properties, which can help in reducing inflammation and oxidative stress in the body.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-allyl-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potent anticancer, antiviral, and antibacterial properties. However, its limitations include its low solubility in water and its potential toxicity at higher concentrations.
Future Directions
There are several future directions for the research on 1-allyl-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]-1,3-dihydro-2H-indol-2-one. One potential direction is to study its potential use in combination with other drugs for the treatment of cancer and other diseases. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, its potential use in the treatment of neurodegenerative disorders and other diseases should be further explored.
Synthesis Methods
The synthesis of 1-allyl-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]-1,3-dihydro-2H-indol-2-one has been reported in various studies. One of the commonly used methods involves the reaction of 2-(5,6,7,8-tetrahydro-2-naphthalenyl)acetaldehyde with allyl isocyanate in the presence of a base. The resulting product is then reacted with 3-hydroxyindolin-2-one in the presence of a catalyst to obtain the final product.
Scientific Research Applications
1-allyl-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential applications in various fields. It has been found to possess anticancer, antiviral, and antibacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
Molecular Formula |
C23H23NO3 |
---|---|
Molecular Weight |
361.4 g/mol |
IUPAC Name |
3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-1-prop-2-enylindol-2-one |
InChI |
InChI=1S/C23H23NO3/c1-2-13-24-20-10-6-5-9-19(20)23(27,22(24)26)15-21(25)18-12-11-16-7-3-4-8-17(16)14-18/h2,5-6,9-12,14,27H,1,3-4,7-8,13,15H2 |
InChI Key |
NEULWMBEEIOQMR-UHFFFAOYSA-N |
SMILES |
C=CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC4=C(CCCC4)C=C3)O |
Canonical SMILES |
C=CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC4=C(CCCC4)C=C3)O |
Origin of Product |
United States |
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